92-71-7

2,5-Diphenyloxazole

In Stock

• CAS RN:
• 92-71-7

• Formula:
• C15H11NO

• InChI:
• InChI=1S/C15H11NO/c1-3-7-12(8-4-1)14-11-16-15(17-14)13-9-5-2-6-10-13/h1-11H

• InChIKey:
• CNRNYORZJGVOSY-UHFFFAOYSA-N

• 2,5-Diphenyloxazole (PPO) is an oxazole that can be used as a scintillator and a laser dye. It has fluorescence at a wavelength of 375 nm. It can be used as a wavelength shifter in liquid samples due to their high quantum yield and large strokes shift.
  
  

3-(2-Nitrophenoxy)benzoic acid

In Stock

• CAS RN:
• 5492-71-7

• Formula:
• C13H9NO5

• InChI:
• InChI=1S/C13H9NO5/c15-13(16)9-4-3-5-10(8-9)19-12-7-2-1-6-11(12)14(17)18/h1-8H,(H,15,16)

• InChIKey:
• HGFIGLCYOONRCT-UHFFFAOYSA-N

• 3-(2-Nitrophenoxy)benzoic acid is a useful research compound. Its molecular formula is C13H9NO5 and its molecular weight is 259.21 g/mol. The purity is usually 95%.

9H-Carbazole, 2,4-dimethyl-

Usually In Stock

• CAS RN:
• 18992-71-7

• Formula:
• C14H13N

• InChI:
• InChI=1S/C14H13N/c1-9-7-10(2)14-11-5-3-4-6-12(11)15-13(14)8-9/h3-8,15H,1-2H3

• InChIKey:
• RPSRJMHXZQGERE-UHFFFAOYSA-N

• 9H-Carbazole, 2,4-dimethyl- is a useful research compound. Its molecular formula is C14H13N and its molecular weight is 195.26 g/mol. The purity is usually 95%.

1-(4-Chlorophenyl)-2-phenyl-5,6,7,8-tetrahydroquinazoline-4-thione

In Stock

• CAS RN:
• 21092-71-7

• Formula:
• C20H17ClN2S

• InChI:
• InChI=1S/C20H17ClN2S/c21-15-10-12-16(13-11-15)23-18-9-5-4-8-17(18)20(24)22-19(23)14-6-2-1-3-7-14/h1-3,6-7,10-13H,4-5,8-9H2

• InChIKey:
• BHSXYTJPYXGEKE-UHFFFAOYSA-N

• 1-(4-Chlorophenyl)-2-phenyl-5,6,7,8-tetrahydroquinazoline-4-thione is a useful research compound. Its molecular formula is C20H17ClN2S and its molecular weight is 352.88. The purity is usually 95%.

2,2-Dimethylpropane-1,3-diol;2-ethyl-2-(hydroxymethyl)propane-1,3-diol;hexanedioic acid;hexane-1,6-diol;2-(2-hydroxyethoxy)ethanol

• CAS RN:
• 68492-71-7

• Formula:
• C27H60O14

• InChI:
• InChI=1S/C6H10O4.C6H14O3.C6H14O2.C5H12O2.C4H10O3/c7-5(8)3-1-2-4-6(9)10;1-2-6(3-7,4-8)5-9;7-5-3-1-2-4-6-8;1-5(2,3-6)4-7;5-1-3-7-4-2-6/h1-4H2,(H,7,8)(H,9,10);7-9H,2-5H2,1H3;7-8H,1-6H2;6-7H,3-4H2,1-2H3;5-6H,1-4H2

• InChIKey:
• JBYXCSZTQSYGOT-UHFFFAOYSA-N

• 2,2-Dimethylpropane-1,3-diol;2-ethyl-2-(hydroxymethyl)propane-1,3-diol;hexanedioic acid;hexane-1,6-diol;2-(2-hydroxyethoxy)ethanol is a useful research compound. Its molecular formula is C27H60O14 and its molecular weight is 608.8 g/mol. The purity is usually 95%.

Chloro(2-(4-(chloromethyl)phenyl)ethyl)dimethylsilane

In Stock

• CAS RN:
• 68092-71-7

• Formula:
• C11H16Cl2Si

• InChI:
• InChI=1S/C11H16Cl2Si/c1-14(2,13)8-7-10-3-5-11(9-12)6-4-10/h3-6H,7-9H2,1-2H3

• InChIKey:
• FPDXRQODEPQHSK-UHFFFAOYSA-N

• Chloro(2-(4-(chloromethyl)phenyl)ethyl)dimethylsilane is a useful research compound. Its molecular formula is C11H16Cl2Si and its molecular weight is 247.23 g/mol. The purity is usually 95%.

N-(3-chlorophenyl)-2-((6-(3,4-dimethoxyphenyl)pyridazin-3-yl)thio)acetamide

In Stock

• CAS RN:
• 893992-71-7

• Formula:
• C20H18ClN3O3S

• InChI:
• InChI=1S/C20H18ClN3O3S/c1-26-17-8-6-13(10-18(17)27-2)16-7-9-20(24-23-16)28-12-19(25)22-15-5-3-4-14(21)11-15/h3-11H,12H2,1-2H3,(H,22,25)

• InChIKey:
• WMRYGSSJIYGEOZ-UHFFFAOYSA-N

• N-(3-chlorophenyl)-2-((6-(3,4-dimethoxyphenyl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H18ClN3O3S and its molecular weight is 415.89. The purity is usually 95%.

Ethyl 7-(3-bromophenyl)-7-oxoheptanoate

In Stock

• CAS RN:
• 898792-71-7

• Formula:
• C15H19BrO3

• InChI:
• InChI=1S/C15H19BrO3/c1-2-19-15(18)10-5-3-4-9-14(17)12-7-6-8-13(16)11-12/h6-8,11H,2-5,9-10H2,1H3

• InChIKey:
• QZERDSNBNVRDRH-UHFFFAOYSA-N

• Ethyl 7-(3-bromophenyl)-7-oxoheptanoate is a useful research compound. Its molecular formula is C15H19BrO3 and its molecular weight is 327.21 g/mol. The purity is usually 95%.

1-(4-chlorophenyl)-N-(4-fluorobenzyl)methanamine

Usually In Stock

• CAS RN:
• 212392-71-7

• Formula:
• C14H13ClFN

• InChI:
• InChI=1S/C14H13ClFN/c15-13-5-1-11(2-6-13)9-17-10-12-3-7-14(16)8-4-12/h1-8,17H,9-10H2

• InChIKey:
• BMBNBIAXGOSTJF-UHFFFAOYSA-N

• 1-(4-chlorophenyl)-N-(4-fluorobenzyl)methanamine is a useful research compound. Its molecular formula is C14H13ClFN and its molecular weight is 249.71g/mol. The purity is usually 95%.

4-(3,3-Dimethyl-1-butynyl)-benzaldehyde

Usually In Stock

• CAS RN:
• 173592-71-7

• Formula:
• C13H14O

• InChI:
• InChI=1S/C13H14O/c1-13(2,3)9-8-11-4-6-12(10-14)7-5-11/h4-7,10H,1-3H3

• InChIKey:
• CXWJEINBKJSZPU-UHFFFAOYSA-N

• 4-(3,3-Dimethyl-1-butynyl)-benzaldehyde, also known as 4-(3,3-Dimethyl-1-butynyl)-benzaldehyde, is a useful research compound. Its molecular formula is C13H14O and its molecular weight is 186.25 g/mol. The purity is usually 95%.

(R)-2-((tert-Butoxycarbonyl)amino)hept-6-ynoic acid

In Stock

• CAS RN:
• 1234692-71-7

• Formula:
• C12H19NO4

• InChI:
• InChI=1S/C12H19NO4/c1-5-6-7-8-9(10(14)15)13-11(16)17-12(2,3)4/h1,9H,6-8H2,2-4H3,(H,13,16)(H,14,15)/t9-/m1/s1

• InChIKey:
• ILEWJXYUGXQFLG-SECBINFHSA-N

• (R)-2-((tert-Butoxycarbonyl)amino)hept-6-ynoic acid is a useful research compound. Its molecular formula is C12H19NO4 and its molecular weight is 241.28. The purity is usually 95%.

2-((3-butyl-4-oxo-3,4-dihydropyrido[3',2':4,5]thieno[3,2-d]pyrimidin-2-yl)thio)-N-(2,3-dimethylphenyl)acetamide

In Stock

• CAS RN:
• 1242992-71-7

• Formula:
• C23H24N4O2S2

• InChI:
• InChI=1S/C23H24N4O2S2/c1-4-5-12-27-22(29)20-19(16-9-7-11-24-21(16)31-20)26-23(27)30-13-18(28)25-17-10-6-8-14(2)15(17)3/h6-11H,4-5,12-13H2,1-3H3,(H,25,28)

• InChIKey:
• HIFSQSMDEJAVBW-UHFFFAOYSA-N

• 2-((3-butyl-4-oxo-3,4-dihydropyrido[3',2':4,5]thieno[3,2-d]pyrimidin-2-yl)thio)-N-(2,3-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C23H24N4O2S2 and its molecular weight is 452.59. The purity is usually 95%.

6-cyclopropyl-N-(5-methyl-1H-pyrazol-3-yl)pyrimidin-4-amine

In Stock

• CAS RN:
• 2167892-71-7

• Formula:
• C11H13N5

• InChI:
• InChI=1S/C11H13N5/c1-7-4-11(16-15-7)14-10-5-9(8-2-3-8)12-6-13-10/h4-6,8H,2-3H2,1H3,(H2,12,13,14,15,16)

• InChIKey:
• FVBYXWDTNBNHRE-UHFFFAOYSA-N

• 6-cyclopropyl-N-(5-methyl-1H-pyrazol-3-yl)pyrimidin-4-amine is a useful research compound. Its molecular formula is C11H13N5 and its molecular weight is 215.26. The purity is usually 95%.

2-Amino-3-iodo-5-(trifluoromethyl)benzonitrile

In Stock

• CAS RN:
• 1221792-71-7

• Formula:
• C8H4F3IN2

• InChI:
• InChI=1S/C8H4F3IN2/c9-8(10,11)5-1-4(3-13)7(14)6(12)2-5/h1-2H,14H2

• InChIKey:
• HYSBOABQOSFNPT-UHFFFAOYSA-N

• 2-Amino-3-iodo-5-(trifluoromethyl)benzonitrile is a useful research compound. Its molecular formula is C8H4F3IN2 and its molecular weight is 312.03 g/mol. The purity is usually 95%.

Ethyl-(1-methyl-piperidin-3-ylmethyl)-amine

In Stock

• CAS RN:
• 1247792-71-7

• Formula:
• C9H20N2

• InChI:
• InChI=1S/C9H20N2/c1-3-10-7-9-5-4-6-11(2)8-9/h9-10H,3-8H2,1-2H3

• InChIKey:
• CJYCRZBDCCADAM-UHFFFAOYSA-N

• Ethyl-(1-methyl-piperidin-3-ylmethyl)-amine is a useful research compound. Its molecular formula is C9H20N2 and its molecular weight is 156.27 g/mol. The purity is usually 95%.